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Compound of Interest

Compound Name: Diethyl 5-oxononanedioate

Cat. No.: B15075706

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Diethyl 5-oxononanedioate is not a widely studied or commercially available
compound. This document provides a predictive overview of its chemical properties, a plausible
synthetic route, and experimental protocols based on data from analogous compounds and
established principles of organic chemistry. All quantitative data should be considered
estimates.

Introduction

Diethyl 5-oxononanedioate is a long-chain aliphatic keto-diester. Its structure, featuring a
central ketone and two terminal ethyl ester functionalities, suggests its potential utility as a
versatile building block in organic synthesis. The presence of multiple functional groups allows
for a variety of chemical transformations, making it a potentially valuable intermediate in the
synthesis of more complex molecules, including pharmaceuticals and specialty polymers. This
guide provides a theoretical framework for its properties and synthesis to aid researchers in its
potential application.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of Diethyl 5-
oxononanedioate. These values are extrapolated from data for structurally similar
compounds.
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Notes and Analogous

Property Predicted Value
Compounds
Molecular Formula C13H2205
Molecular Weight 258.31 g/mol
o Based on similar aliphatic
Appearance Colorless to pale yellow liquid )
diesters.
Estimated based on long-chain
diesters. High boiling point is
Boiling Point > 250 °C (at 760 mmHg) expected due to molecular
weight and polar functional
groups.
Aliphatic diesters of this size
Melting Point <0°C are typically liquids at room
temperature.
) Estimated from related keto-
Density ~1.05 g/cm?3 ]
diesters.
Soluble in common organic
N solvents (e.g., ethanol, diethyl Typical for medium to long-
Solubility )
ether, ethyl acetate). Insoluble chain esters.
in water.
) Estimated based on similar
Refractive Index ~1.45

aliphatic esters.

Proposed Synthesis

A plausible and efficient method for the synthesis of Diethyl 5-oxononanedioate is the

Dieckmann condensation of a suitable precursor, followed by hydrolysis and decarboxylation,

and subsequent esterification. A more direct approach involves the acylation of a suitable

enolate. A proposed synthetic pathway starting from diethyl glutarate and ethyl 5-bromovalerate

is outlined below.

Proposed Synthetic Pathway
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Starting Materials

Intermediates Final Product
P ED 1. LDA, THF, -78 °C 2. Ethyl 5-bromovalerate 3. H30*, heat (Krapcho decarboxylation i-
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Caption: Proposed synthesis of Diethyl 5-oxononanedioate.

Detailed Experimental Protocol

This protocol describes a potential method for the synthesis and purification of Diethyl 5-
oxononanedioate.

Materials and Reagents:

 Diethyl glutarate

» Diisopropylamine

o n-Butyllithium (in hexanes)

o Ethyl 5-bromovalerate

e Anhydrous tetrahydrofuran (THF)

e Hydrochloric acid (1 M)

o Saturated aqueous sodium bicarbonate

» Saturated aqueous sodium chloride (brine)
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e Anhydrous magnesium sulfate
« Silica gel for column chromatography

o Hexane and ethyl acetate for chromatography

Procedure:

e Enolate Formation: To a flame-dried, three-necked round-bottom flask under an inert
atmosphere (argon or nitrogen), add anhydrous THF and freshly distilled diisopropylamine.
Cool the solution to -78 °C in a dry ice/acetone bath. Slowly add n-butyllithium and stir for 30
minutes to form lithium diisopropylamide (LDA).

e Acylation: To the LDA solution at -78 °C, add a solution of diethyl glutarate in anhydrous THF
dropwise. Stir the resulting enolate solution for 1 hour at -78 °C. Subsequently, add a
solution of ethyl 5-bromovalerate in anhydrous THF dropwise. Allow the reaction mixture to
slowly warm to room temperature and stir overnight.

o Work-up: Quench the reaction by the slow addition of 1 M hydrochloric acid until the solution
is acidic (pH ~2). Transfer the mixture to a separatory funnel and extract with diethyl ether or
ethyl acetate (3 x 50 mL).

» Purification: Combine the organic layers and wash with saturated aqueous sodium
bicarbonate, followed by brine. Dry the organic layer over anhydrous magnesium sulfate,
filter, and concentrate under reduced pressure to obtain the crude intermediate tri-ester.

o Decarboxylation: The crude intermediate is then subjected to Krapcho decarboxylation by
heating in a suitable solvent (e.g., DMSO with a small amount of water) to yield the final
product.

» Final Purification: Purify the crude Diethyl 5-oxononanedioate by silica gel column
chromatography using a gradient of ethyl acetate in hexane as the eluent.

Experimental Workflow Diagram
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Caption: General experimental workflow for synthesis and analysis.
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Predicted Spectroscopic Data

e H NMR (predicted): The spectrum is expected to show triplets and quartets for the ethyl
ester groups. The protons alpha to the ketone and ester carbonyls will appear as multiplets
in the 2.0-2.8 ppm region.

e 13C NMR (predicted): The spectrum should display characteristic peaks for the ketone
carbonyl (~208 ppm) and the ester carbonyls (~173 ppm). The carbons of the ethyl groups
and the aliphatic chain will appear in the upfield region.

» IR Spectroscopy (predicted): Strong absorption bands are expected for the C=0 stretching of
the ketone (~1715 cm~1) and the esters (~1735 cm~1). C-H stretching and bending vibrations
will also be present.

Safety and Handling

As with any laboratory chemical, Diethyl 5-oxononanedioate should be handled with
appropriate care.

o Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-
resistant gloves.

» Ventilation: Handle in a well-ventilated fume hood.
 In case of contact:
o Skin: Wash with soap and water.
o Eyes: Rinse cautiously with water for several minutes.
e Storage: Store in a tightly sealed container in a cool, dry place.

Potential Applications

Given its structure, Diethyl 5-oxononanedioate could serve as a precursor in various
synthetic applications:
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e Pharmaceutical Synthesis: The keto and ester functionalities can be modified to build
complex heterocyclic or carbocyclic scaffolds present in biologically active molecules.

e Polymer Chemistry: As a difunctional monomer, it could be used in the synthesis of
polyesters with specific properties.

e Fine Chemicals: It can be a starting material for the synthesis of specialty chemicals and
fragrances.

This technical guide provides a foundational understanding of the predicted properties and
synthesis of Diethyl 5-oxononanedioate. Experimental validation of these predictions is
necessary for any practical application.

 To cite this document: BenchChem. [Diethyl 5-oxononanedioate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15075706#diethyl-5-oxononanedioate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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